Cas no 2010289-79-7 (Propanal, 2-[(3,4-dichlorophenyl)thio]-)

• Product Name: Propanal, 2-[(3,4-dichlorophenyl)thio]-
• CAS No: 2010289-79-7
• MF: C₉H₈Cl₂OS
• MW: 235.130219459534
• CID: 5254638
• Update Time: 2025-11-03

Propanal, 2-[(3,4-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[(3,4-dichlorophenyl)thio]-

• Inchi： 1S/C9H8Cl2OS/c1-6(5-12)13-7-2-3-8(10)9(11)4-7/h2-6H,1H3
• InChI Key： RRZAPHHKLQYYHP-UHFFFAOYSA-N
• SMILES： C(=O)C(SC1=CC=C(Cl)C(Cl)=C1)C

Additional information on Propanal, 2-[(3,4-dichlorophenyl)thio]-

Propanal, 2-[(3,4-dichlorophenyl)thio]- (CAS No. 2010289-79-7): A Comprehensive Overview

Propanal, 2-[(3,4-dichlorophenyl)thio]-, identified by the Chemical Abstracts Service Number (CAS No.) 2010289-79-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural motif with a thioether linkage to a dichlorophenyl group, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry.

The molecular structure of Propanal, 2-[(3,4-dichlorophenyl)thio]- consists of a propanal backbone modified by the introduction of a sulfur atom that forms a thioether bond with a phenyl ring substituted with two chlorine atoms. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in various chemical syntheses. The dichlorophenyl moiety enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic substitution reactions and cross-coupling reactions.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing thioether groups due to their role as bioisosteres in drug design. Thioethers are known to improve metabolic stability and binding affinity in drug molecules. The presence of the dichlorophenyl group further enhances these properties by providing additional hydrophobic interactions and electronic effects that can modulate biological activity.

One of the most compelling areas of research involving Propanal, 2-[(3,4-dichlorophenyl)thio]- is its application as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, derivatives of this compound have been explored as inhibitors of specific enzymes implicated in cancer progression. The dichlorophenyl group serves as a scaffold for further functionalization, allowing chemists to tailor the molecule's properties to target specific biological pathways.

The synthesis of Propanal, 2-[(3,4-dichlorophenyl)thio]- involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the reaction of 3,4-dichlorobenzothiol with propanal under controlled conditions. This reaction typically proceeds via nucleophilic addition followed by dehydration to form the thioether linkage. The use of palladium catalysts has been reported to enhance the efficiency of this transformation, particularly when aiming for high yields and purity.

In addition to its pharmaceutical applications, Propanal, 2-[(3,4-dichlorophenyl)thio]- has found utility in materials science. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with tailored properties. For example, researchers have investigated its incorporation into polymeric matrices to enhance thermal stability and mechanical strength. The dichlorophenyl group's interaction with other polymer components can lead to novel composite materials with improved performance characteristics.

The chemical reactivity of Propanal, 2-[(3,4-dichlorophenyl)thio]- extends beyond its role as a synthetic intermediate. It has been employed in various catalytic processes where its unique structure facilitates specific chemical transformations. For instance, it can serve as a ligand in transition metal-catalyzed reactions, influencing reaction rates and selectivity. The presence of both electrophilic and nucleophilic centers within the molecule allows it to participate in diverse chemical interactions, making it a versatile tool in synthetic organic chemistry.

Ongoing research continues to uncover new applications for Propanal, 2-[(3,4-dichlorophenyl)thio]-. Advances in computational chemistry have enabled researchers to predict its behavior in complex reaction systems with greater accuracy. These computational studies have guided experimental efforts by identifying optimal reaction conditions and predicting potential side products. Such interdisciplinary approaches are crucial for maximizing the utility of this compound in both academic and industrial settings.

The safety profile of Propanal, 2-[(3,4-dichlorophenyl)thio]- is another important consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Standard precautions such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas are recommended when handling this compound.

In conclusion, Propanal, 2-[(3,4-dichlorophenyl)thio]-, CAS No. 2010289-79-7, is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents and advanced materials. As research continues to evolve，the applications of this compound are expected to expand，further solidifying its importance in the chemical sciences.